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Compound of Interest

Compound Name: 5-Hydroxyl ZLN0O05-d13

Cat. No.: B15554565

For Immediate Reference: Researchers, scientists, and drug development professionals must
handle and dispose of 5-Hydroxyl ZLN005-d13, a deuterated aryl hydrocarbon receptor
agonist, with specific safety protocols due to its potential hazards. This guide provides detailed,
step-by-step procedures for its safe disposal.

Based on safety data for the analogous compound ZLNOOS5, this chemical is classified as
harmful if swallowed, a cause of serious eye irritation, and may have long-lasting harmful
effects on aquatic life.[1] Therefore, preventing its release into the environment is a critical
aspect of its disposal.[1]

Summary of Key Safety and Disposal Data

For quick reference, the following table summarizes the essential information for the handling
and disposal of 5-Hydroxyl ZLN005-d13, based on the data for ZLNOO5.
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Parameter

Information

Source

Chemical Name

5-Hydroxyl ZLN005-d13

Analogue CAS No.

49671-76-3 (for ZLNOOS)

(112131

Hazard Classifications

Acute toxicity - oral 4; Eye

irritation 2A; Aquatic Chronic 4

[1]

Hazard Statements

H302: Harmful if
swallowedH319: Causes
serious eye irritationH413: May
cause long lasting harmful

effects to aquatic life

[1]

Primary Disposal Concern

Avoid release to the

environment

[1]

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields, impervious gloves, lab

coat

[1]

Experimental Workflow for Disposal

The proper disposal of 5-Hydroxyl ZLN005-d13 follows a structured workflow designed to

minimize environmental release and ensure personnel safety. This process involves careful

segregation, documentation, and transfer of the chemical waste.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://cdn.caymanchem.com/cdn/msds/14121m.pdf
https://dcchemicals.com/msds/MSDS_DC7163.html
https://file.medchemexpress.com/batch_PDF/HY-17538/ZLN005-DataSheet-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/14121m.pdf
https://cdn.caymanchem.com/cdn/msds/14121m.pdf
https://cdn.caymanchem.com/cdn/msds/14121m.pdf
https://cdn.caymanchem.com/cdn/msds/14121m.pdf
https://www.benchchem.com/product/b15554565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Start: Identify 5-Hydroxyl ZLNO05-d13 Waste

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Select a Designated, Labeled
'Hazardous Chemical Waste' container

Collection & Segregation

Collect Solid Waste: Collect Liquid Waste:
- Unused/expired neat compound - Solutions in organic solvents (e.g., DMSO)
- Contaminated consumables (e.g., weigh boats, tips) - Contaminated aqueous solutions

: :

Segregate Waste Streams:
- Halogenated vs. Non-halogenated solvents
- Solid vs. Liquid waste

Final Disposal Protocol

Securely Seal the Waste Container

:

Complete a Hazardous Waste Tag
(List all chemical constituents)

:

Store in a Designated Satellite
Accumulation Area

'

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

:

End: Waste Transferred for
Professional Disposal

Click to download full resolution via product page

Figure 1. A step-by-step workflow for the safe disposal of 5-Hydroxyl ZLN005-d13 waste.
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Detailed Disposal Protocols

Adherence to the following step-by-step procedures is mandatory for the safe disposal of 5-
Hydroxyl ZLN005-d13.

Personal Protective Equipment (PPE)

Before handling any waste materials, ensure you are wearing appropriate personal protective
equipment. This includes, but is not limited to:

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Hand Protection: Chemically resistant gloves (e.g., nitrile).

o Body Protection: A standard laboratory coat.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial for safe and compliant disposal.
e Solid Waste:

o Place any unused or expired pure 5-Hydroxyl ZLN005-d13 directly into a designated solid
hazardous waste container.

o Any consumables that have come into direct contact with the compound, such as weighing
paper, pipette tips, or contaminated gloves, must also be disposed of in this container.

e Liquid Waste:

[¢]

Solutions of 5-Hydroxyl ZLN005-d13, typically dissolved in solvents like DMSO, should
be collected in a designated liquid hazardous waste container.[3][4][5]

[¢]

Ensure that the waste container is compatible with the solvent used.

[¢]

Do not mix incompatible waste streams. For instance, halogenated and non-halogenated
solvent waste should be kept separate.
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Container Management

» All waste containers must be clearly labeled with the words "Hazardous Waste" and a full list
of their contents, including the name "5-Hydroxyl ZLN005-d13" and any solvents present.

o Keep waste containers securely sealed at all times, except when adding waste.

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory, away from general laboratory traffic.

Final Disposal

» Do not dispose of 5-Hydroxyl ZLN005-d13 down the drain or in the regular trash. This is to
prevent the release of the substance into the aquatic environment, where it may cause long-
term harm.[1]

» Disposal of this chemical waste must be handled by your institution's certified hazardous
waste management service. Follow your organization's specific procedures for requesting a
waste pickup.

By following these procedures, researchers can ensure the safe and environmentally
responsible disposal of 5-Hydroxyl ZLN005-d13, upholding laboratory safety standards and
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 5-Hydroxyl ZLN005-d13: A Safety
and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554565#5-hydroxyl-zIn005-d13-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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